Cas no 2138012-05-0 (3-hexyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 3-hexyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 2138012-05-0
• MF: C₉H₁₅ClN₂O₂S
• MW: 250.745599985123
• CID: 5955557
• PubChem ID: 165484995
• Update Time: 2025-06-07

3-hexyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-hexyl-1H-pyrazole-4-sulfonyl chloride
• EN300-1132242
• 2138012-05-0

• Inchi： 1S/C9H15ClN2O2S/c1-2-3-4-5-6-8-9(7-11-12-8)15(10,13)14/h7H,2-6H2,1H3,(H,11,12)
• InChI Key： WKOUVAOGWFNTHU-UHFFFAOYSA-N
• SMILES： ClS(C1C=NNC=1CCCCCC)(=O)=O

Computed Properties

• Exact Mass: 250.0542766g/mol
• Monoisotopic Mass: 250.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.2Ų

Additional information on 3-hexyl-1H-pyrazole-4-sulfonyl chloride

Introduction to 3-hexyl-1H-pyrazole-4-sulfonyl chloride (CAS No: 2138012-05-0)

3-hexyl-1H-pyrazole-4-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 2138012-05-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad range of biological activities and utility in drug development. The introduction of a sulfonyl chloride group at the 4-position and a hexyl substituent at the 3-position introduces unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The sulfonyl chloride functional group is particularly noteworthy for its reactivity in forming sulfonamides, which are key motifs in many bioactive molecules. This reactivity has been leveraged in the synthesis of various therapeutic agents, including antibiotics, anti-inflammatory drugs, and anticancer compounds. The hexyl substituent enhances the lipophilicity of the molecule, potentially improving its solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. Pyrazole derivatives have emerged as promising candidates due to their ability to modulate multiple biological pathways. Specifically, 3-hexyl-1H-pyrazole-4-sulfonyl chloride has been investigated for its potential applications in inhibiting enzymes involved in inflammatory processes. Preliminary studies suggest that derivatives of this compound may exhibit significant anti-inflammatory properties by targeting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of 3-hexyl-1H-pyrazole-4-sulfonyl chloride typically involves multi-step organic reactions, starting from commercially available pyrazole precursors. The introduction of the sulfonyl chloride group is achieved through chlorosulfonation followed by reaction with thioethers or amines to form sulfonamides. The hexyl group is then introduced via alkylation reactions, often using hexyl halides or Grignard reagents under controlled conditions. These synthetic pathways highlight the compound's versatility as a building block for more complex molecules.

One of the most compelling aspects of 3-hexyl-1H-pyrazole-4-sulfonyl chloride is its potential in medicinal chemistry. Researchers have explored its derivatives as inhibitors of enzymes that play a role in pain perception and inflammation. For instance, modifications at the 5-position of the pyrazole ring have been shown to enhance binding affinity to COX-2, an enzyme implicated in chronic inflammatory diseases such as rheumatoid arthritis. Additionally, structural analogs have demonstrated activity against lipoxygenase pathways, which are involved in the production of pro-inflammatory mediators.

The pharmacological profile of 3-hexyl-1H-pyrazole-4-sulfonyl chloride and its derivatives has been further investigated through computational modeling and high-throughput screening assays. These approaches have helped identify lead compounds with improved potency and selectivity. For example, virtual screening techniques have been used to predict binding interactions with target proteins, guiding the design of next-generation inhibitors with optimized pharmacokinetic properties.

Recent advances in biocatalysis have also opened new avenues for utilizing 3-hexyl-1H-pyrazole-4-sulfonyl chloride as a starting material. Enzymatic methods offer a sustainable alternative to traditional synthetic routes by reducing waste and improving yields. Specifically, biocatalysts such as cytochrome P450 enzymes have been employed to introduce functional groups with high regioselectivity, enhancing the overall efficiency of derivative synthesis.

The compound's role in drug development extends beyond inhibition studies. It has been explored as a precursor for radiolabeled probes used in diagnostic imaging. The sulfonyl chloride moiety facilitates facile conjugation with radioactive isotopes such as fluorine-18 or gallium-68, enabling targeted imaging of biological processes at the molecular level. This application has significant implications for precision medicine and personalized therapy.

In conclusion, 3-hexyl-1H-pyrazole-4-sulfonyl chloride (CAS No: 2138012-05-0) represents a versatile intermediate with broad applications in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting inflammation and pain management. As research continues to uncover new biological pathways and synthetic methodologies, this compound is poised to play an increasingly important role in next-generation drug discovery efforts.